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Compound of Interest

Compound Name: 2,3-Dichloro-6-nitrobenzonitrile

Cat. No.: B029917

Essential Safety and Handling Guide for 2,3-
Dichloro-6-nitrobenzonitrile

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2,3-Dichloro-6-nitrobenzonitrile in a laboratory setting. The
information is intended for researchers, scientists, and drug development professionals to
ensure safe handling and minimize exposure risks.

Chemical Identifier:

Name: 2,3-Dichloro-6-nitrobenzonitrile

CAS Number: 2112-22-3[1]

Molecular Formula: C7H2CI2N202[2]

Molecular Weight: 217.01 g/mol [1][2]

Hazard Summary: This compound is classified as causing skin irritation.[3] Due to the lack of a
complete toxicological profile, it is recommended to handle this chemical with caution and
assume it may present other hazards associated with chlorinated and nitroaromatic
compounds, such as potential eye and respiratory irritation.
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Personal Protective Equipment (PPE)

Strict adherence to the following PPE is mandatory to prevent exposure.

Scenario

Eyes/Face

Skin/Body

Respiratory

Routine Laboratory

Use (in a fume hood)

Safety glasses with
side shields or

chemical splash

goggles.

Chemical-resistant
gloves (e.g., nitrile),

standard lab coat.

Not generally required
when handled in a
certified chemical

fume hood.

Handling Outside of a

Fume Hood (e.qg.,

Safety glasses with

side shields or

Chemical-resistant
gloves, lab coat. A

chemical-resistant

A NIOSH-approved
N95 respirator or

higher is

o chemical splash apron is recommended to
weighing) . : :
goggles. recommended if there  prevent inhalation of
is a risk of splashing. fine particles.[1]
Chemical-resistant
) ) A NIOSH-approved
Chemical splash gloves, chemical- ) ]
) ) ) respirator with an
Spill Cleanup goggles and face resistant apron or suit,

shield.

and appropriate

footwear.

organic vapor

cartridge.

Operational Plan

1. Engineering Controls:

o Always handle 2,3-Dichloro-6-nitrobenzonitrile in a certified chemical fume hood to

minimize inhalation exposure.

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

2. Personal Preparation:

» Don the appropriate PPE as specified in the table above.

 Inspect gloves for any signs of degradation or punctures before use.
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Wash hands thoroughly after handling and before leaving the laboratory.
. Handling the Chemical:
This compound is a solid and should be handled carefully to avoid generating dust.[3][4]
Use spatulas or other appropriate tools for transferring the solid.
Keep containers tightly closed when not in use.
. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash skin with plenty of soap and water.[3] Remove
contaminated clothing and wash it before reuse. Seek medical attention if irritation occurs.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[3] Seek
medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan
This material should be disposed of as halogenated organic waste.
. Waste Collection:

Use a designated, leak-proof waste container made of high-density polyethylene (HDPE) or
other compatible material.

The container must be clearly labeled with "Hazardous Waste," "Halogenated Organic
Waste," and the full chemical name: "2,3-Dichloro-6-nitrobenzonitrile.”

Do not mix with non-halogenated waste.[5]
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2. Disposal of Contaminated Materials:

o Any materials that come into contact with the chemical, such as gloves, weighing paper, and
pipette tips, should be considered contaminated and disposed of in the designated
hazardous waste container.

3. Storage of Waste:

o Store the sealed and labeled hazardous waste container in a designated, well-ventilated,
and secure area away from incompatible materials.

o Use a larger, chemically resistant secondary containment bin for the primary waste

container.
Quantitative Data

Property Value Source
Molecular Weight 217.01 g/mol [1][2]
Appearance Brown solid [3114]
Melting Point 93-96 °C [1][3]
Boiling Point 343.7 °C at 760 mmHg [3]
Density 1.6 g/cm3 [3]

Workflow for Handling and Disposal
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Workflow for Handling and Disposal of 2,3-Dichloro-6-nitrobenzonitrile
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Caption: Workflow for safe handling and disposal of 2,3-Dichloro-6-nitrobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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